Luffasterol B
Overview
Description
Luffasterol B is a natural product found in Luffariella with data available.
Scientific Research Applications
Triterpenes and Phytosterols
Luffasterol B is part of a broader class of compounds known as triterpenes and phytosterols. Research has highlighted the potential of triterpenes like lupeol, found in various plants, in the treatment of inflammatory and cancerous conditions. These compounds target multiple molecular pathways and show no toxicity at effective therapeutic doses, indicating their potential for clinical use (Saleem, 2009).
Bioactive Compounds in Sponges
In the marine environment, sponges like Luffariella sp. produce luffasterols, which are unique secosterols with various side chains. Their structure and potential bioactivity suggest their significance in natural product chemistry and possible applications in medicine (Reddy, Harper, & Faulkner, 1997).
Luffa Plant Research
The Luffa plant, related to luffasterol B, has been studied for its various pharmacological properties. For instance, Luffa operculata and Luffa cylindrica have shown significant effects in neurotoxicity, reproductive system toxicity, anticancer properties, and potential in treating inflammatory diseases (Alves et al., 2018; Abdel-Salam, Abou-Bakr, & Ashour, 2019).
Synthetic Derivatives and Bioactivity
Research has also been conducted on synthesizing derivatives of compounds related to luffasterol B, like Luffarin I. These synthetic efforts aim to explore their anti-cancer potential and other bioactive properties (Urosa et al., 2015).
Luffa Operculata and Its Effects
Studies on Luffa operculata, another plant related to luffasterol B, have revealed impacts on behavior, neurochemistry, and physiology in animal models, further indicating the diverse biological activities of these compounds (Frias et al., 2020).
Environmental Applications
Beyond medicinal uses, research has explored the use of Luffa-based materials for environmental applications such as oil spill cleanup, indicating the versatility of compounds related to luffasterol B (Koseoglu, 2016).
properties
Product Name |
Luffasterol B |
|---|---|
Molecular Formula |
C30H44O5 |
Molecular Weight |
484.7 g/mol |
IUPAC Name |
[(1aS,4aS,7S,8aR)-3-[(1R,2R,3R)-3-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-2-methyl-2-(2-oxoethyl)cyclopentyl]-4a-methyl-4-oxo-5,6,7,8-tetrahydro-1aH-naphtho[1,8a-b]oxiren-7-yl] acetate |
InChI |
InChI=1S/C30H44O5/c1-18(2)19(3)8-9-20(4)24-10-11-25(28(24,6)14-15-31)23-16-26-30(35-26)17-22(34-21(5)32)12-13-29(30,7)27(23)33/h8-9,15-16,18-20,22,24-26H,10-14,17H2,1-7H3/b9-8+/t19-,20+,22-,24+,25-,26-,28+,29+,30-/m0/s1 |
InChI Key |
IGQJOYAWRCPQQD-TUGCDPTMSA-N |
Isomeric SMILES |
C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@H]([C@]1(C)CC=O)C2=C[C@H]3[C@@]4(O3)C[C@H](CC[C@@]4(C2=O)C)OC(=O)C |
Canonical SMILES |
CC(C)C(C)C=CC(C)C1CCC(C1(C)CC=O)C2=CC3C4(O3)CC(CCC4(C2=O)C)OC(=O)C |
synonyms |
luffasterol B |
Origin of Product |
United States |
Retrosynthesis Analysis
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